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Compound of Interest

Compound Name: Psoralen-triethylene glycol azide

Cat. No.: B15558944 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling reactive compounds like Psoralen-triethylene glycol
azide. This guide provides immediate, essential safety protocols, operational procedures, and

disposal plans to foster a secure research environment.

Chemical Identifier:

Substance Name: 4,5',8-Trimethylpsoralen-4'-methylamino-TEG azide

Synonyms: Psoralen-TEG azide

CAS No.: 1352815-11-2

Hazard Summary
Psoralen-triethylene glycol azide presents multiple health risks. It is categorized as a

substance that causes severe skin burns and serious eye damage.[1] Furthermore, it is harmful

if swallowed and is suspected of causing cancer.[1] Due to its azide group, it should be handled

with an awareness of the potential explosive nature of azide compounds, which can be

sensitive to shock, friction, and heat.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protective equipment is crucial when handling this

compound. The following table summarizes the required PPE.
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PPE Category Specification

Eye Protection

Chemical splash goggles that meet ANSI Z.87.1

standards are mandatory. A face shield should

be worn over safety glasses when there is a risk

of splashing or explosion.[2]

Hand Protection

Double gloving is recommended. A chemical-

resistant outer glove (e.g., nitrile) should be

worn over a more robust inner glove. For azides

of high toxicity, Silver Shield™ gloves under

nitrile gloves are advised.[2][3] Gloves must be

inspected before each use and disposed of

properly after handling.

Body Protection

A fully buttoned lab coat must be worn. For

situations with a higher risk of exposure to liquid

suspensions or dry particles, Tyvek sleeves

and/or gowns are recommended.[4]

Respiratory Protection

A NIOSH-approved respirator is required when

engineering controls are insufficient or during

spill clean-up.[1] All work with solid Psoralen-

triethylene glycol azide or solutions with a

concentration greater than 5% should be

conducted in a certified chemical fume hood.[5]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is critical to minimize exposure and mitigate risks.

Preparation and Hazard Assessment:

Before beginning any work, thoroughly review the Safety Data Sheet (SDS).[5]

Ensure all personnel are trained on the specific hazards of Psoralen-triethylene glycol
azide and the emergency procedures.
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Verify that a certified chemical fume hood and a blast shield are available and functioning

correctly.[2][6]

Keep the work area clear of unnecessary chemicals and equipment.

Handling the Compound:

Conduct all manipulations of the compound within a chemical fume hood with the sash

positioned as low as possible.[6]

Place a blast shield between the user and the experimental setup.[2]

Use non-sparking tools, such as plastic or ceramic spatulas, for weighing and transferring

the solid material to avoid friction that could lead to decomposition.[6]

Work with the smallest feasible quantities of the material.

Keep the container tightly closed when not in use and store it in a dry, well-ventilated place

at the recommended storage temperature of -20°C, protected from light.[1]

Post-Handling:

Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn.[1]

Decontaminate all surfaces and equipment that may have come into contact with the

chemical.

Properly dispose of all contaminated PPE as hazardous waste.

Emergency Procedures
In Case of Skin Contact: Immediately take off all contaminated clothing. Rinse the skin with

plenty of water/shower for at least 15 minutes. Seek immediate medical attention.[1]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing for at least 15 minutes and seek

immediate medical attention.[1]
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If Inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor immediately.[1]

If Swallowed: Rinse the mouth with water. Do NOT induce vomiting. Call a poison center or

doctor if you feel unwell.[1]

In Case of a Spill: Evacuate the area. For small spills, if trained, use non-sparking tools and

an inert absorbent material for cleanup. Do not use a HEPA vacuum.[4] Place the waste in a

sealed, non-metal container for disposal. For large spills, or if you are not trained, contact

your institution's environmental health and safety department immediately.

Disposal Plan
Proper disposal is critical to prevent environmental contamination and accidental explosions.

Unused Product: Offer surplus and non-recyclable solutions to a licensed disposal company.

This material can be dissolved or mixed with a combustible solvent and burned in a chemical

incinerator equipped with an afterburner and scrubber.[1]

Contaminated Materials: Dispose of contaminated packaging and PPE as unused product in

a suitable, closed container.[1]

Aqueous Waste: Under no circumstances should azide solutions be poured down the drain.

They can react with lead or copper plumbing to form highly explosive metal azides.[3] Dilute

aqueous solutions (5% or less) can be deactivated by reacting with nitrous acid in a chemical

fume hood. The resulting solution must be neutralized to a pH of 6-9 before being disposed

of as hazardous waste.[3]

Workflow for Safe Handling of Psoralen-triethylene
glycol azide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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